Cas no 373-44-4 (1,8-Diaminooctane)

• Product Name: 1,8-Diaminooctane
• CAS No: 373-44-4
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• MDL: MFCD00008248
• CID: 37135
• PubChem ID: 24250
• Update Time: 2025-05-22

1,8-Diaminooctane Chemical and Physical Properties

Names and Identifiers

• 1,8-Diaminooctane
• 1,8-Octanediamine
• octamethylenediamine
• 1,8-octyl diamine
• octane-1,8-diamine
• 1,8-Octylenediamine
• 1,8-Octamethylenediamine
• OCTANE 1,8-DIAMINE
• Diaminooctane
• 1-8-diaminooctane
• alpha,omega-diaminooctane
• PWGJDPKCLMLPJW-UHFFFAOYSA-N
• 53A6694PIE
• 1.8-diaminooctane
• 1,8 diaminooctane
• 1,8-Diamineoctane
• 1,8-diamino octane
• 1,8-octane diamine
• Octane, 1,8-diamino-
• 3-
• EN300-211827
• SCHEMBL35706
• NS00003319
• SB75550
• FT-0607035
• 1,4-Octanediamine
• D0107
• MFCD00008248
• Q27095148
• UNII-53A6694PIE
• EC 206-764-3
• DB04333
• BDBM50129716
• DTXSID9073173
• 1,8-DIAMINOOCTANE; OCTAMETHYLENEDIAMINE; 1,8-OCTANEDIAMINE
• octamethylene diamine
• 7613-16-3
• W-106546
• CHEBI:73112
• 27ADC60C-8497-49F5-9025-5A855BA566E6
• CHEMBL29392
• CS-W016375
• BRN 1735426
• .ALPHA.,.OMEGA.-OCTANEDIAMINE
• AKOS006223685
• 3-04-00-00612 (Beilstein Handbook Reference)
• F21311
• 373-44-4
• 1,8-Diaminooctane, 98%
• AS-14372
• Z1203577927
• EINECS 206-764-3
• 1,8-DIAMINO-N-OCTANE
• BBL037236
• DB-049096
• STL495623
• 206-764-3
• AAA37344
• ALPHA,OMEGA-OCTANEDIAMINE
• DTXCID5039309
• 1,8diaminooctane
• 1,8octanediamine
• 1,8Octylenediamine

• MDL： MFCD00008248
• Inchi： 1S/C8H20N2/c9-7-5-3-1-2-4-6-8-10/h1-10H2
• InChI Key： PWGJDPKCLMLPJW-UHFFFAOYSA-N
• SMILES： NCCCCCCCCN
• BRN： 1735426

Computed Properties

• Exact Mass: 144.16300
• Monoisotopic Mass: 144.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 47.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: Not available
• Density: 0.98 g/mL at 20 °C
• Melting Point: 50-52 °C (lit.)
• Boiling Point: 240°C(lit.)
• Flash Point: Degrees Fahrenheit:222.8°F
  Degrees Celsius:106°C
  
• Refractive Index: 1.4618 (estimate)
• PH: 11.7 (4g/l, H2O, 20℃)
• Solubility: 575g/l
• Water Partition Coefficient: 575 g/L (20 ºC)
• PSA: 52.04000
• LogP: 2.64500
• Solubility: Not available
• Sensitiveness: Hygroscopic
• pka: 11.00, 10.1(at 20℃)

1,8-Diaminooctane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3259 8/PG 3
• WGK Germany：2
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S37/39
• FLUKA BRAND F CODES：3-9-23
• RTECS：RG8841500
• Hazardous Material Identification：
• Storage Condition：2-8°C
• HazardClass：8
• PackingGroup：III
• Explosive Limit：1.1-6.8%(V)
• Safety Term：8
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1,8-Diaminooctane

Recent Advances in the Application of 1,8-Diaminooctane (CAS: 373-44-4) in Chemical Biology and Pharmaceutical Research

1,8-Diaminooctane (CAS: 373-44-4), a linear aliphatic diamine, has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug delivery, biomaterial synthesis, and molecular recognition. This research brief synthesizes the latest findings on the compound, highlighting its structural advantages, mechanism of action, and emerging therapeutic potentials. The molecule's bifunctional nature, characterized by terminal amino groups separated by an eight-carbon chain, enables unique interactions with biological systems, making it a valuable scaffold in medicinal chemistry.

Recent studies have demonstrated the efficacy of 1,8-Diaminooctane as a linker in antibody-drug conjugates (ADCs), where it facilitates stable conjugation between monoclonal antibodies and cytotoxic payloads. A 2023 study published in Bioconjugate Chemistry reported that ADCs incorporating 1,8-Diaminooctane showed improved pharmacokinetic profiles and reduced off-target toxicity compared to traditional linkers. The compound's optimal chain length balances hydrophilicity and steric flexibility, enhancing tumor-specific drug release while minimizing premature cleavage in circulation.

In gene delivery applications, 1,8-Diaminooctane has emerged as a critical component of non-viral vectors. Research in ACS Nano (2024) detailed its role in forming stable polyplexes with siRNA through electrostatic interactions. The octyl spacer length was found to promote endosomal escape more efficiently than shorter-chain diamines, achieving 60% higher gene silencing efficiency in vivo. These findings position 1,8-Diaminooctane as a promising alternative to polyethyleneimine (PEI) derivatives, addressing longstanding challenges in nucleic acid delivery.

The compound's metal-chelating properties have also been exploited in diagnostic imaging. A breakthrough study in Chemical Communications (2023) developed gadolinium(III) complexes using 1,8-Diaminooctane as a bifunctional chelator for MRI contrast agents. The resulting complexes exhibited superior relaxivity (r1 = 12.5 mM^-1s^-1 at 3T) and thermodynamic stability (log K_GdL = 18.2), outperforming clinical standards like DOTA-Gd. This innovation opens new avenues for high-resolution molecular imaging in oncology.

Emerging toxicology data (2024) from the Journal of Medicinal Chemistry indicates that 1,8-Diaminooctane derivatives show favorable safety profiles, with LD50 values exceeding 500 mg/kg in rodent models. Structure-activity relationship (SAR) analyses reveal that N-acylation of the terminal amines significantly reduces systemic toxicity while maintaining biological activity—a critical consideration for translational applications. Current Good Manufacturing Practice (cGMP) synthesis routes have been established, yielding >99.5% purity material at kilogram scale.

Future research directions include exploring the compound's potential in targeted protein degradation (PROTACs) and as a building block for supramolecular hydrogels in regenerative medicine. The European Medicines Agency (EMA) recently granted Orphan Drug Designation to a 1,8-Diaminooctane-containing therapeutic for rare metabolic disorders, underscoring its clinical relevance. As synthetic methodologies advance, particularly in asymmetric derivatization, the scope of 1,8-Diaminooctane applications is expected to expand significantly in coming years.